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Compound of Interest

Compound Name: 5-oxo-furan-2-acetyl-CoA

Cat. No.: B1264515 Get Quote

Essential Safety and Handling Guide for 5-oxo-
furan-2-acetyl-CoA
Disclaimer: No specific Safety Data Sheet (SDS) for 5-oxo-furan-2-acetyl-CoA is currently

available. The following guidance is based on the known hazards of its constituent chemical

groups, namely furan derivatives and acetyl-coenzyme A. A thorough risk assessment should

be conducted by researchers before handling this compound.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-oxo-furan-2-acetyl-CoA.

Adherence to these protocols is critical for ensuring a safe laboratory environment and

minimizing potential risks.

Hazard Identification
The primary hazards associated with 5-oxo-furan-2-acetyl-CoA are inferred from related furan

compounds. Furan and its derivatives are known to be:

Flammable: Furan compounds can be highly flammable and may form explosive mixtures

with air.[1][2][3]

Toxic: They can be harmful if swallowed, inhaled, or absorbed through the skin.[1]
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Carcinogenic: Furan is classified as a possible human carcinogen (Group 2B) by the

International Agency for Research on Cancer (IARC).[4]

Peroxide-forming: Some furan compounds can form explosive peroxides upon exposure to

air and light.[2]

Irritant: Contact may cause irritation to the skin, eyes, and respiratory tract.

The acetyl-coenzyme A moiety is a biological molecule and is generally considered to have low

chemical toxicity, though it is important to avoid inhalation of dust or aerosols.[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 5-oxo-furan-2-
acetyl-CoA. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment Specifications & Use

Eye and Face Protection Safety goggles and face shield

ANSI-approved safety goggles

with side shields or chemical

splash goggles must be worn

at all times. A face shield

should be worn over safety

glasses when there is a risk of

splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

For extended contact, consider

double-gloving.

Body Protection Laboratory coat and apron

A flame-retardant lab coat

should be worn and fully

buttoned. For tasks with a

potential for splashing, a

chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Respirator

All work with 5-oxo-furan-2-

acetyl-CoA should be

conducted in a certified

chemical fume hood to

minimize inhalation of vapors

or aerosols. If a fume hood is

not available, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is required.

Operational Plan for Safe Handling
A systematic workflow is crucial for minimizing exposure and ensuring safety.
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Caption: Workflow for Safe Handling of 5-oxo-furan-2-acetyl-CoA.
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Procedural Steps:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the potential for fire, toxicity, and spills.

Engineering Controls: All manipulations of 5-oxo-furan-2-acetyl-CoA, including weighing

and preparing solutions, must be performed in a certified chemical fume hood.

Handling:

Avoid the generation of dust and aerosols.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Be aware of the potential for peroxide formation; if the material has been stored for an

extended period, it should be tested for peroxides before use.

Spill Management:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent such

as vermiculite or sand. Collect the absorbed material into a designated hazardous waste

container.

Large Spills: For large spills, evacuate the area immediately and contact your institution's

emergency response team.

Disposal Plan
Proper disposal of 5-oxo-furan-2-acetyl-CoA and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Caption: Disposal Workflow for 5-oxo-furan-2-acetyl-CoA Waste.

Disposal Protocol:
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Waste Segregation: All waste containing 5-oxo-furan-2-acetyl-CoA, including unused

compound, contaminated labware (e.g., pipette tips, vials), and disposable PPE, must be

collected in a designated hazardous waste container. Do not mix this waste with other waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) department.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste" and the full chemical name: "5-oxo-furan-2-acetyl-CoA".

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area until it is collected by EHS personnel.

Professional Disposal: The ultimate disposal of this chemical waste should be handled by a

licensed hazardous waste disposal company in accordance with all federal, state, and local

regulations. Incineration in a facility equipped with an afterburner and scrubber is a common

method for furan-containing waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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